Cas no 118806-66-9 (3-methyltriazaphosphole)

• Product Name: 3-methyltriazaphosphole
• CAS No: 118806-66-9
• MF: C₂H₄N₃P
• MW: 101.047019958496
• CID: 2615937
• PubChem ID: 13948917
• Update Time: 2025-04-21

3-methyltriazaphosphole Chemical and Physical Properties

Names and Identifiers

• 3-methyltriazaphosphole
• 118806-66-9
• 3-Methyl-3H-[1,2,3,4]triazaphosphole
• 3-Methyl-3H-1,2,3,4-triazaphosphole
• DTXSID90553075

• Inchi： 1S/C2H4N3P/c1-5-4-3-2-6-5/h2H,1H3
• InChI Key： YGMSAQLUNYQQQT-UHFFFAOYSA-N
• SMILES： P1=CN=NN1C

Computed Properties

• Exact Mass: 101.01428414g/mol
• Monoisotopic Mass: 101.01428414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 48.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles